1-(3,5-dimethoxyphenyl)-5-(3,5-dimethylphenyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione

• IUPAC Name: 3-(3,5-dimethoxyphenyl)-5-(3,5-dimethylphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione
• InChI: InChI=1S/C20H20N4O4/c1-11-5-12(2)7-13(6-11)23-19(25)17-18(20(23)26)24(22-21-17)14-8-15(27-3)10-16(9-14)28-4/h5-10,17-18H,1-4H3
• InChI Key: WDQZGRMUVKQWMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=O)C3C(C2=O)N(N=N3)C4=CC(=CC(=C4)OC)OC)C
• Molecular Formula: C20H20N4O4
• Molecular Weight: 380.4 g/mol

Description

1-(3,5-dimethoxyphenyl)-5-(3,5-dimethylphenyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione is a useful research compound. Its molecular formula is C20H20N4O4 and its molecular weight is 380.404. The purity is usually 95%.
BenchChem offers high-quality 1-(3,5-dimethoxyphenyl)-5-(3,5-dimethylphenyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3,5-dimethoxyphenyl)-5-(3,5-dimethylphenyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

Research on related compounds emphasizes innovative synthetic routes and structural analyses, showcasing the chemical versatility and potential utility of this class of compounds. For instance, studies on the synthesis of dihydropyrrolo[3,4-d][1,2,3]triazoles and related heterocyclic compounds highlight their significance in the development of novel chemical entities with potential applications in various fields of scientific research, including medicinal chemistry and material science (Shikhaliev et al., 2005; Martin & Breton, 2017). These studies often involve complex reactions that yield novel structures, demonstrating the rich chemistry of triazole-containing compounds.

Green Chemistry Approaches

The development of environmentally friendly synthetic methods for triazole derivatives, including those similar to the compound of interest, underscores the importance of sustainability in chemical research. Innovations such as catalyst-free and solvent-free conditions for synthesizing pyrimido[5,4-e][1,2,4]triazolo[1,5-a]pyrimidine-6,8(4H,7H)-diones reveal a commitment to reducing the environmental impact of chemical synthesis (Karami et al., 2015).

Biological Activities

Research into the biological activities of dihydropyrrolo[3,4-d][1,2,3]triazoles and related structures highlights their potential as pharmacologically active agents. Studies have explored their anti-protozoal, anti-cancer, and inhibitory activities against specific enzymes, indicating the potential therapeutic value of these compounds (Dürüst et al., 2012; Jiang & Hansen, 2011).